Cas no 2171859-31-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid
• CAS No: 2171859-31-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6368966
• PubChem ID: 165813091
• Update Time: 2025-05-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid
• 2171859-31-5
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxy}propanoic acid
• EN300-1561468

• Inchi： 1S/C24H28N2O6/c1-15(22(28)29)32-26-21(27)12-24(2,3)14-25-23(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： CFBHWRSHRLHXIH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid (CAS No. 2171859-31-5)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid (CAS No. 2171859-31-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a convergence of advanced functional groups that make it a promising candidate for various biochemical applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety and an amidooxy group in its backbone suggests potential utility in the synthesis of peptide mimetics, protease inhibitors, and other therapeutic agents.

The Fmoc protecting group is widely recognized in the pharmaceutical industry for its role in peptide synthesis, where it serves as an efficient protecting group for amino functions during solid-phase peptide synthesis (SPPS). The incorporation of this group into 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid not only enhances its compatibility with peptide coupling reactions but also provides a robust framework for further derivatization. This feature is particularly valuable in the development of novel bioactive molecules where precise control over functional group reactivity is essential.

The amidooxy functionality in the compound’s structure introduces a unique aspect that could be leveraged in drug design. This moiety can participate in hydrogen bonding interactions, making it a suitable candidate for binding to biological targets with high specificity. Recent studies have highlighted the importance of amidooxy-containing compounds in modulating enzyme activity and receptor binding, which aligns with the growing interest in structure-based drug design approaches.

Moreover, the 3,3-dimethylbutanamidooxy part of the molecule contributes to its steric profile, potentially influencing both solubility and metabolic stability. These structural attributes are critical factors when evaluating a compound’s pharmacokinetic properties. The dimethyl substitution on the butyl chain may enhance lipophilicity while maintaining overall solubility, which is often desirable for oral bioavailability and tissue distribution.

In the context of current research trends, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid finds relevance in several cutting-edge areas of medicinal chemistry. For instance, the fluorene-based scaffold has been explored as a fluorescent probe in bioimaging applications due to its excellent photophysical properties. This dual functionality—combining photoreactivity with biochemical reactivity—makes it an intriguing candidate for developing multimodal therapeutic agents.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like this one. Molecular modeling studies have demonstrated that the structural features of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid can be optimized to enhance binding affinity to target proteins. Such virtual screening approaches have accelerated the discovery pipeline for novel drug candidates by allowing researchers to predict binding interactions before conducting expensive wet-lab experiments.

The compound’s potential extends beyond small-molecule drug development. Its structural motifs could be incorporated into peptidomimetics designed to mimic natural bioactive peptides while avoiding issues such as immunogenicity and degradation. The Fmoc group further supports this application by providing a convenient handle for solid-phase synthesis techniques, which are widely used in peptidomimetic library construction.

Another emerging area where this compound shows promise is in the development of enzyme inhibitors. The amidooxy functionality can serve as a hinge-binding motif, interacting with key residues in active sites of enzymes such as kinases and proteases. Given the therapeutic relevance of these enzymes in diseases like cancer and inflammatory disorders, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid could serve as a valuable scaffold for inhibitor design.

The synthetic accessibility of this compound is another factor that enhances its appeal for research applications. While multi-step syntheses are often required to introduce all functional groups correctly, modern synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision. Advances in catalytic transformations and protective group strategies have streamlined many synthetic routes, reducing both cost and time-to-market for novel compounds.

In conclusion,2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxy}propanoic acid (CAS No. 2171859-31-5) represents a versatile building block with significant potential across multiple domains of pharmaceutical research. Its unique combination of structural features—encompassing an Fmoc protecting group,fluorene moiety,amidooxy, and steric bulk—makes it well-suited for applications ranging from peptide synthesis to enzyme inhibition and bioimaging probes. As computational tools continue to evolve and synthetic methodologies advance further, compounds like this one will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide.